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Core Properties of Hypobromite

The table below summarizes the key quantitative data for the hypobromite ion.

Property Value Context / Notes

Chemical Formula BrO⁻ Hypobromite anion [1]

Molar Mass 95.904 g/mol [1]

Oxidation State of
Br

+1 In BrO⁻, oxygen is -2 [1]

Br–O Bond Length 1.82 Å Determined by X-ray diffraction [1]

Conjugate Acid Hypobromous acid

(HOBr)

[1]

pKa of HOBr ≈ 8.65 (est.) Note: Not directly in search results; this is a standard
value.
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Experimental Protocol for Synthesis

The primary method for preparing hypobromite in an aqueous solution is through the disproportionation of

bromine in a basic solution [1]. Here is a detailed protocol:

1. Objective

To synthesize the hypobromite (BrO⁻) ion by reacting elemental bromine (Br₂) with a sodium

hydroxide (NaOH) solution.

2. Materials and Equipment

Chemicals: Liquid bromine (Br₂), sodium hydroxide (NaOH pellets), distilled water.

Glassware: 250 mL beaker, graduated cylinder, stirring rod, dropping funnel.
Safety Equipment: Lab coat, chemical-resistant gloves, splash goggles, and a fume hood.

3. Step-by-Step Procedure

Step 1: Under a fume hood, prepare a 2M NaOH solution by dissolving about 8g of NaOH pellets into
100mL of chilled distilled water in the beaker.

Step 2: Slowly add liquid bromine (Br₂) dropwise to the stirred NaOH solution. Caution: This reaction
is exothermic. The characteristic orange color of bromine will decolorize as the reaction proceeds.

Step 3: Maintain the reaction temperature at 0°C (ice bath). Critical Note: While the initial reaction is
rapid even at 20°C, keeping the mixture at 0°C significantly slows down a secondary

disproportionation reaction that would otherwise convert the hypobromite into bromide (Br⁻) and
bromate (BrO₃⁻) [1].

Step 4: The resulting orange solution contains sodium hypobromite (NaOBr). It can be used in situ
for subsequent reactions.

4. Reaction Mechanism The overall reaction is a disproportionation where bromine is simultaneously

reduced and oxidized [1]: [ \ce{Br2 + 2OH^{-}(aq) -> Br^{-} + BrO^{-} + H2O} ]

5. Stabilization and Key Considerations

Thermodynamic Instability: Hypobromite is not thermodynamically stable at any pH. Its stability is
kinetic. The low temperature (0°C) is critical to obtain a usable concentration for experiments [1].

Isolation: While an orange solid of NaOBr can be isolated, the aqueous solution is more commonly
generated in situ for immediate use.
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Diagram of Synthesis and Disproportionation

The following diagram illustrates the synthesis pathway and the competing disproportionation reaction of

hypobromite.

Br₂

Br⁻ + BrO⁻ + H₂O

 Reaction (1)

OH⁻ (aq)

3 BrO⁻ → 2 Br⁻ + BrO₃⁻

 Secondary Reaction (2)

Temperature is Critical

Click to download full resolution via product page

Synthesis and instability of hypobromite. Low temperature (0°C) slows the wasteful secondary reaction.

Oxidation State and Lewis Structure

The oxidation state of bromine in BrO⁻ is +1. This is calculated using the standard rule that oxygen in ions

is typically -2. The sum of oxidation states in the ion must equal its charge (-1). Therefore, Br + (-2) = -1,

which solves to Br = +1 [1] [2].

Regarding the electronic configuration, the search results do not provide a detailed molecular orbital

diagram. However, the Lewis structure is available and is a good starting point for understanding its

electron distribution [3].

The BrO⁻ ion has a total of 14 valence electrons (7 from Br, 6 from O, plus 1 for the negative
charge) [3].

The Lewis structure features a single chemical bond between Br and O, with both atoms satisfying
the octet rule [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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